Deacetyl Racecadotril Disulfide
Deacetyl Racecadotril Disulfide
Brand Name:
Vulcanchem
CAS No.:
141437-88-9
VCID:
VC0129598
InChI:
InChI=1S/C38H40N2O6S2/c41-35(45-25-31-17-9-3-10-18-31)23-39-37(43)33(21-29-13-5-1-6-14-29)27-47-48-28-34(22-30-15-7-2-8-16-30)38(44)40-24-36(42)46-26-32-19-11-4-12-20-32/h1-20,33-34H,21-28H2,(H,39,43)(H,40,44)
SMILES:
C1=CC=C(C=C1)CC(CSSCC(CC2=CC=CC=C2)C(=O)NCC(=O)OCC3=CC=CC=C3)C(=O)NCC(=O)OCC4=CC=CC=C4
Molecular Formula:
C₃₈H₄₀N₂O₆S₂
Molecular Weight:
684.9 g/mol
Deacetyl Racecadotril Disulfide
CAS No.: 141437-88-9
Reference Standards
VCID: VC0129598
Molecular Formula: C₃₈H₄₀N₂O₆S₂
Molecular Weight: 684.9 g/mol
| CAS No. | 141437-88-9 |
|---|---|
| Product Name | Deacetyl Racecadotril Disulfide |
| Molecular Formula | C₃₈H₄₀N₂O₆S₂ |
| Molecular Weight | 684.9 g/mol |
| IUPAC Name | benzyl 2-[[2-benzyl-3-[[2-benzyl-3-oxo-3-[(2-oxo-2-phenylmethoxyethyl)amino]propyl]disulfanyl]propanoyl]amino]acetate |
| Standard InChI | InChI=1S/C38H40N2O6S2/c41-35(45-25-31-17-9-3-10-18-31)23-39-37(43)33(21-29-13-5-1-6-14-29)27-47-48-28-34(22-30-15-7-2-8-16-30)38(44)40-24-36(42)46-26-32-19-11-4-12-20-32/h1-20,33-34H,21-28H2,(H,39,43)(H,40,44) |
| Standard InChIKey | SHIRAPUEIHEARH-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)CC(CSSCC(CC2=CC=CC=C2)C(=O)NCC(=O)OCC3=CC=CC=C3)C(=O)NCC(=O)OCC4=CC=CC=C4 |
| Canonical SMILES | C1=CC=C(C=C1)CC(CSSCC(CC2=CC=CC=C2)C(=O)NCC(=O)OCC3=CC=CC=C3)C(=O)NCC(=O)OCC4=CC=CC=C4 |
| Synonyms | N,N’-[Dithiobis[1-oxo-2-(phenylmethyl)-3,1-propanediyl]]bis-glycine Bis(phenylmethyl) Ester |
| PubChem Compound | 15003869 |
| Last Modified | Nov 11 2021 |
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